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Compound of Interest

Compound Name: 3-Methyl-2-naphthol

Cat. No.: B095456 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methyl-2-naphthol, a derivative of naphthol, presents potential applications within the

fragrance industry as a precursor for the synthesis of aroma chemicals. While direct use as a

fragrance ingredient is not extensively documented, its chemical structure lends itself to

modification to produce compounds with desirable olfactory properties. This document provides

an overview of its potential applications, relevant physicochemical data, and standardized

protocols for its evaluation and use in fragrance formulations.

Data Presentation
Due to the limited availability of specific data for 3-Methyl-2-naphthol, the following tables

include data for the closely related compound, 2-naphthol, which can serve as a reasonable

proxy for estimating its physical and chemical properties.

Table 1: Physicochemical Properties of Naphthol Derivatives
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Property
3-Methyl-2-
naphthol

2-Naphthol (for
comparison)

Source

CAS Number 17324-04-8 135-19-3 [1]

Molecular Formula C₁₁H₁₀O C₁₀H₈O [1]

Molecular Weight 158.20 g/mol 144.17 g/mol [1]

Appearance Solid
White to yellowish-

white crystalline solid
[2]

Melting Point 155-156 °C 120-122 °C [3]

Boiling Point 174 °C at 20 Torr 285-286 °C [3]

Solubility

Insoluble in water;

soluble in organic

solvents

Soluble in alcohol,

ether, chloroform;

slightly soluble in

water

[4]

Table 2: Olfactory Properties (Hypothetical Profile for 3-Methyl-2-naphthol based on related

structures)
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Parameter Description Notes

Odor Profile

Faintly phenolic, with potential

for woody or earthy

undertones.

The methyl group may impart a

slightly warmer, less sharp

character compared to 2-

naphthol. The odor of 2-

naphthol is described as a

faint, phenol-like odor.[2]

Odor Threshold Not determined. -

Tenacity
Likely to be high due to low

volatility.

As a solid with a high boiling

point, it is expected to have a

long-lasting presence on a

smelling strip.

Recommended Use Level in

Fragrance Concentrate

Not established. For evaluation

purposes, start with highly

diluted solutions (e.g., 0.1% to

1% in a suitable solvent).

-

Application Notes
1. Precursor for Aroma Chemical Synthesis:

The primary potential application of 3-Methyl-2-naphthol in the fragrance industry is as a

starting material for the synthesis of other aroma chemicals. The hydroxyl group on the

naphthalene ring is a reactive site for various chemical transformations.

Etherification: Reaction of 3-Methyl-2-naphthol with alkyl halides or other electrophiles can

yield a variety of methyl naphthyl ethers. For example, methylation would produce 2-

methoxy-3-methylnaphthalene. Naphthyl ethers, such as β-naphthyl methyl ether (yara

yara), are known for their strong, sweet, floral (orange blossom-like) scents and are used

extensively in perfumery.[5]

Esterification: Reaction with carboxylic acids or their derivatives can produce naphthyl

esters. These esters could potentially possess fruity, floral, or balsamic notes, depending on

the acid used.
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2. Potential as a Fixative:

Due to its presumed low volatility, 3-Methyl-2-naphthol could theoretically act as a fixative in a

fragrance composition. Fixatives are less volatile substances that slow down the evaporation of

more volatile fragrance components, thereby increasing the longevity of the scent. However, its

own odor profile would need to be weak enough not to interfere with the overall fragrance

composition.

3. Use in Functional Fragrancing:

Given its phenolic structure, 3-Methyl-2-naphthol may possess antimicrobial or antioxidant

properties. This could be explored in the context of functional fragrances for products such as

soaps, detergents, and other personal care items where such properties would be beneficial.

Experimental Protocols
Protocol 1: Incorporation of 3-Methyl-2-naphthol into a Fragrance Base for Sensory

Evaluation

Objective: To prepare a solution of 3-Methyl-2-naphthol in a suitable solvent for olfactory

assessment and for blending with other fragrance materials.

Materials:

3-Methyl-2-naphthol (solid)

Ethanol (perfumer's grade) or Diethyl Phthalate (DEP)

Glass beakers

Magnetic stirrer and stir bar

Heating mantle (optional, for gentle warming)

Analytical balance

Volumetric flasks
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Smelling strips

Procedure:

Preparation of a 10% Stock Solution:

1. Weigh 1.0 g of 3-Methyl-2-naphthol using an analytical balance.

2. Transfer the solid to a 10 mL volumetric flask.

3. Add a magnetic stir bar to the flask.

4. Add approximately 8 mL of ethanol or DEP to the flask.

5. Place the flask on a magnetic stirrer and stir until the solid is completely dissolved. Gentle

warming (not exceeding 40°C) may be applied to aid dissolution, but ensure adequate

ventilation.

6. Once dissolved, allow the solution to cool to room temperature.

7. Add the solvent to the 10 mL mark.

8. Stopper the flask and invert several times to ensure homogeneity.

Preparation of Working Dilutions:

1. Prepare further dilutions (e.g., 1% and 0.1%) from the 10% stock solution using the same

solvent. This is crucial for evaluating the subtle nuances of the odor profile without

overwhelming the senses.

Olfactory Evaluation:

1. Dip a smelling strip into the desired dilution.

2. Allow the solvent to evaporate for a few seconds.

3. Smell the strip at different time intervals (top note, middle note, base note) to evaluate the

odor profile and its evolution over time.
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4. Record detailed observations of the scent characteristics.

Protocol 2: Sensory Evaluation of a Fragrance Accord Containing 3-Methyl-2-naphthol
Derivative

Objective: To assess the olfactory contribution of a synthesized derivative of 3-Methyl-2-
naphthol within a simple fragrance accord.

Materials:

Synthesized 3-Methyl-2-naphthol derivative (e.g., 2-methoxy-3-methylnaphthalene) at a

10% dilution in ethanol.

Other fragrance raw materials for the accord (e.g., a simple floral or woody base).

Ethanol (perfumer's grade).

Pipettes or droppers.

Sample vials.

Smelling strips.

A panel of trained or semi-trained evaluators.

Procedure:

Accord Formulation:

1. Create a simple base accord (e.g., a blend of synthetic sandalwood, cedarwood, and a

floralizer like phenylethyl alcohol).

2. Prepare two versions of this accord: one as a control and one containing a small,

predetermined percentage (e.g., 1-5%) of the 10% dilution of the 3-Methyl-2-naphthol
derivative.

Sample Preparation and Blinding:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b095456?utm_src=pdf-body
https://www.benchchem.com/product/b095456?utm_src=pdf-body
https://www.benchchem.com/product/b095456?utm_src=pdf-body
https://www.benchchem.com/product/b095456?utm_src=pdf-body
https://www.benchchem.com/product/b095456?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Label the two samples with random codes to ensure blind evaluation.

Sensory Panel Evaluation:

1. Provide each panelist with smelling strips dipped in both the control and the test sample.

2. Ask panelists to evaluate and compare the two fragrances based on a set of attributes

(e.g., overall pleasantness, intensity, character, and the presence of specific notes).

3. Collect and analyze the feedback to determine the effect of the 3-Methyl-2-naphthol
derivative on the fragrance accord.

Mandatory Visualization

Preparation Evaluation

3-Methyl-2-naphthol (Solid) Dissolution in Solvent
(e.g., Ethanol) 10% Stock Solution Working Dilutions

(1%, 0.1%)
Olfactory Assessment

(Smelling Strips)
Blending Trials

(Accord Formulation) Sensory Panel Evaluation Data Analysis & Reporting

Click to download full resolution via product page

Caption: Experimental workflow for the preparation and sensory evaluation of 3-Methyl-2-
naphthol in a fragrance context.
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Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b095456?utm_src=pdf-body
https://www.benchchem.com/product/b095456?utm_src=pdf-body-img
https://www.benchchem.com/product/b095456?utm_src=pdf-body
https://www.benchchem.com/product/b095456?utm_src=pdf-body
https://www.benchchem.com/product/b095456?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Potential synthetic pathways from 3-Methyl-2-naphthol to aroma chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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